Cas no 75549-83-6 (4-Morpholineacetamide,N-(2,6-dimethylphenyl)-)

4-Morpholineacetamide,N-(2,6-dimethylphenyl)- structure
75549-83-6 structure
Product Name:4-Morpholineacetamide,N-(2,6-dimethylphenyl)-
CAS No:75549-83-6
MF:C14H20N2O2
MW:248.320803642273
CID:565319
PubChem ID:53279
Update Time:2025-04-19

4-Morpholineacetamide,N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineacetamide,N-(2,6-dimethylphenyl)-
    • morlincain
    • N-(2,6-dimethylphenyl)-2-morpholin-4-ylacetamide
    • N-(2,6-Dimethylphenyl)-2-(morpholin-4-yl)acetamide
    • N1-(2,6-dimethylphenyl)-2-morpholinoacetamide
    • UNII-N7R7EN2YE7
    • CCG-42134
    • ACETAMIDE, N-(2,6-DIMETHYLPHENYL)-2-(4-MORPHOLINYL)-
    • 4-Morpholineacetamide, N-(2,6-dimethylphenyl)-
    • CBDivE_003229
    • N-(2,6-Dimethylphenyl)-2-(4-morpholinyl)acetamide
    • 75549-83-6
    • Z46180108
    • SR-01000512825-1
    • 2-Morpholino-2',6'-dimethylacetanilide
    • DTXSID50226475
    • SR-01000512825-2
    • SDCCGMLS-0064497.P001
    • AKOS001020859
    • N-(2,6-Dimethylphenyl)-2-morpholinoacetamide
    • SDCCGMLS-0064497.P002
    • N7R7EN2YE7
    • SR-01000512825
    • SCHEMBL2099004
    • Inchi: 1S/C14H20N2O2/c1-11-4-3-5-12(2)14(11)15-13(17)10-16-6-8-18-9-7-16/h3-5H,6-10H2,1-2H3,(H,15,17)
    • InChI Key: SOFDCJAETSXSQK-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(NC2C(C)=CC=CC=2C)=O)CC1

Computed Properties

  • Exact Mass: 248.1526
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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